Cas no 2227760-94-1 (rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine
• CAS No: 2227760-94-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5875915
• PubChem ID: 165898122
• Update Time: 2025-10-19

rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine
• EN300-1750405
• 2227760-94-1
• rac-[(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14FN/c1-7-3-2-4-10(12)11(7)9-5-8(9)6-13/h2-4,8-9H,5-6,13H2,1H3/t8-,9+/m0/s1
• InChI Key： XFDWUGZAPDWLMF-DTWKUNHWSA-N
• SMILES： FC1=CC=CC(C)=C1[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine

Professional Introduction torac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine (CAS No. 2227760-94-1)

Rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine, with the CAS number 2227760-94-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropyl group and a fluoro-substituted aromatic ring makes it a promising candidate for further investigation, particularly in the design of novel therapeutic agents.

The structural framework of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine consists of a cyclopropylmethanamine core substituted with a 2-fluoro-6-methylphenyl group. This configuration introduces both steric and electronic effects that can influence the compound's biological activity. The fluoro substituent, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. Studies have shown that fluorine atoms can improve the lipophilicity and binding affinity of drug molecules, leading to more effective therapeutic outcomes. The incorporation of a fluoro group in rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine suggests potential advantages in terms of metabolic stability and bioavailability.

The cyclopropyl group in this compound adds another layer of complexity, influencing both its physical properties and biological interactions. Cyclopropyl-containing molecules are often found to exhibit unique pharmacological profiles, making them attractive for drug discovery. The rigid three-membered ring can interact with biological targets in ways that linear or branched aliphatic groups cannot, potentially leading to novel mechanisms of action.

Recent research has highlighted the importance of stereochemistry in pharmaceutical compounds. The racemic form of (1R,2R)-configuration suggests that this compound may exhibit enantioselective interactions with biological targets. This is particularly relevant in the development of chiral drugs, where the stereochemistry can significantly impact efficacy and safety. Further studies are needed to fully elucidate the enantioselective properties of rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine.

The combination of these structural features makes rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine a compound of great interest for medicinal chemists. Its potential applications span various therapeutic areas, including central nervous system disorders, oncology, and inflammation. The unique structural motifs present in this molecule offer opportunities for the development of innovative drug candidates with improved pharmacological profiles.

Advances in computational chemistry have enabled more efficient screening and design of novel compounds like rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine. Molecular modeling techniques can predict the interactions between this compound and biological targets, providing valuable insights into its potential therapeutic applications. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new treatments.

In conclusion, rac-(1R,2R)-2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine (CAS No. 2227760-94-1) is a structurally complex and promising compound with significant potential in pharmaceutical research. Its unique combination of a cyclopropyl group and a fluoro-substituted aromatic ring makes it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.